1-(2-methoxyethyl)-N-(octahydro-2H-quinolizin-1-ylmethyl)-1H-indole-2-carboxamide

• Molecular Formula: C22H31N3O2
• Molecular Weight: 369.5 g/mol
• IUPAC Name: N-(2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethyl)-1-(2-methoxyethyl)indole-2-carboxamide
• InChI: InChI=1S/C22H31N3O2/c1-27-14-13-25-20-10-3-2-7-17(20)15-21(25)22(26)23-16-18-8-6-12-24-11-5-4-9-19(18)24/h2-3,7,10,15,18-19H,4-6,8-9,11-14,16H2,1H3,(H,23,26)
• InChI Key: IQESZOJWPAMFSI-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=CC=CC=C2C=C1C(=O)NCC3CCCN4C3CCCC4

Description

1-(2-METHOXYETHYL)-N-[(OCTAHYDRO-1H-QUINOLIZIN-1-YL)METHYL]-1H-INDOLE-2-CARBOXAMIDE is a complex organic compound with a unique structure that combines an indole core with a quinolizidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-METHOXYETHYL)-N-[(OCTAHYDRO-1H-QUINOLIZIN-1-YL)METHYL]-1H-INDOLE-2-CARBOXAMIDE typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the Indole Core: This can be achieved through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Introduction of the Quinolizidine Moiety: This step involves the formation of the quinolizidine ring system, which can be synthesized via a Pictet-Spengler reaction, where a tryptamine derivative reacts with an aldehyde.

Coupling of the Indole and Quinolizidine Units: This is typically done through a reductive amination reaction, where the indole derivative is coupled with the quinolizidine derivative in the presence of a reducing agent like sodium cyanoborohydride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to improve yield and reduce costs. This could include the use of continuous flow reactors for better control of reaction conditions and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

1-(2-METHOXYETHYL)-N-[(OCTAHYDRO-1H-QUINOLIZIN-1-YL)METHYL]-1H-INDOLE-2-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, leading to the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the methoxyethyl group, where nucleophiles like halides or amines can replace the methoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, or other strong oxidizing agents.

Reduction: Hydrogen gas with palladium on carbon, sodium borohydride, or lithium aluminum hydride.

Substitution: Halides, amines, or other nucleophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to carboxylic acids, while reduction can yield alcohols or amines.

Scientific Research Applications

1-(2-METHOXYETHYL)-N-[(OCTAHYDRO-1H-QUINOLIZIN-1-YL)METHYL]-1H-INDOLE-2-CARBOXAMIDE has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly for targeting neurological disorders.

Materials Science: Its indole core can be used in the development of organic semiconductors and other advanced materials.

Biological Studies: The compound can be used as a probe to study various biological pathways and interactions due to its ability to interact with multiple molecular targets.

Mechanism of Action

The mechanism of action of 1-(2-METHOXYETHYL)-N-[(OCTAHYDRO-1H-QUINOLIZIN-1-YL)METHYL]-1H-INDOLE-2-CARBOXAMIDE involves its interaction with specific molecular targets, such as receptors or enzymes. The indole core can interact with serotonin receptors, while the quinolizidine moiety can modulate other neurotransmitter systems. This dual interaction can lead to complex biological effects, making it a valuable compound for studying neurological processes.

Comparison with Similar Compounds

Similar Compounds

1-(2-METHOXYETHYL)-N-[(OCTAHYDRO-1H-QUINOLIZIN-1-YL)METHYL]-1H-INDOLE-2-CARBOXAMIDE: shares similarities with other indole derivatives, such as serotonin and melatonin analogs.

Quinolizidine Alkaloids: Compounds like sparteine and lupanine, which also contain the quinolizidine ring system.

Uniqueness

The uniqueness of 1-(2-METHOXYETHYL)-N-[(OCTAHYDRO-1H-QUINOLIZIN-1-YL)METHYL]-1H-INDOLE-2-CARBOXAMIDE lies in its combined indole and quinolizidine structure, which allows it to interact with multiple biological targets simultaneously. This dual functionality is not commonly found in other similar compounds, making it a valuable tool for scientific research.